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‘ Compound of Interest

Compound Name: Tert-butyl 3-methyl-2-methylamino-butanoate
CAS No.: 89537-01-9
Cat. No.: B13395835

In the landscape of medicinal chemistry and peptide-based drug development, subtle molecular modifications can lead to profound changes in therag
[1] This seemingly simple alteration significantly impacts the physicochemical and biological properties of peptides.[2] Tert-butyl N-methyl-L-valinate it

The incorporation of N-methylated amino acids into peptide chains is a well-established strategy to enhance pharmacokinetic profiles.[2][3] This modi
Furthermore, the removal of the amide proton reduces the hydrogen bonding capacity of the peptide backbone, which can lead to improved membrar
structure and its binding affinity to biological targets.[3]

Tert-butyl N-methyl-L-valinate serves as a ready-to-use reagent for introducing these advantages into a peptide sequence. The tert-butyl ester provid
comprehensive technical overview of Tert-butyl N-methyl-L-valinate, designed for researchers, scientists, and drug development professionals who s¢

Physicochemical and Structural Properties

Tert-butyl N-methyl-L-valinate is a derivative of the essential amino acid L-valine. It is typically supplied as a liquid at room temperature.[6]

Property Value

CAS Number 13211-31-9 (for L-Valine, 1,1-dimethylethyl ester)
Molecular Formula Ci10H21NO2

Molecular Weight 187.28 g/mol

Appearance Colorless liquid

Boiling Point 77-78 °C (at 12 Torr)

Density 0.936 g/cm?3 (Predicted)

pKa 7.91 (Predicted)

SMILES CC(C)(C)C)=0O)NC

InChl Key RJIBVIBGFJIHISZ-ZETCQYMHSA-N

Synthesis and Manufacturing

The synthesis of Tert-butyl N-methyl-L-valinate requires a multi-step process involving the protection of the amino group, N-methylation, and esterific:
these steps can be varied.

One of the most broadly applied methods for N-methylation of N-acyl or N-carbamoyl protected amino acids utilizes sodium hydride and methyl iodide

lllustrative Synthetic Workflow
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Click to do

Caption: A generalized workflow for the synthesis of Tert-butyl N-methyl-L-valinate.

Protocol: N-Methylation of N-Carbobenzyloxy-L-valine followed by Esterification

This protocol is a representative example and should be adapted and optimized based on laboratory conditions and scale.
* N-Protection of L-Valine:
o Dissolve L-Valine in an appropriate solvent system (e.g., aqueous dioxane or THF/water).
o Cool the solution in an ice bath and add a base (e.qg., sodium hydroxide or sodium carbonate).
o Slowly add benzyl chloroformate (Cbz-Cl) while vigorously stirring and maintaining a basic pH.
o Allow the reaction to warm to room temperature and stir for several hours until completion, as monitored by TLC.
o Work up the reaction by acidifying the aqueous layer and extracting the N-Cbz-L-valine product with an organic solvent (e.g., ethyl acetate). Dry
* N-Methylation:
o Caution: This step uses sodium hydride, which is highly reactive. Perform in an inert atmosphere (e.g., Argon or Nitrogen) and use anhydrous sc
o Suspend sodium hydride (NaH) in anhydrous THF in a flame-dried flask.
o Cool the suspension to 0 °C and slowly add a solution of N-Cbz-L-valine in anhydrous THF.
o Allow the mixture to stir for 30-60 minutes at 0 °C.
o Add methyl iodide (CHsl) dropwise and allow the reaction to slowly warm to room temperature, stirring overnight.
o Quench the reaction carefully by adding saturated aqueous ammonium chloride.
o Extract the product, Cbz-N-methyl-L-valine, with an organic solvent, wash with brine, dry over anhydrous sodium sulfate, and concentrate under

« Tert-butyl Esterification:

o

Dissolve the purified Cbz-N-methyl-L-valine in an appropriate solvent like dichloromethane or tert-butyl acetate.[9]

o

Add a catalytic amount of a strong acid (e.g., sulfuric acid or p-toluenesulfonic acid).

o

Add an excess of isobutylene gas or liquid isobutylene in a pressure-rated vessel.

o Stir the reaction at room temperature until completion.

o

Carefully neutralize the acid catalyst and work up the reaction to isolate the Cbz-protected Tert-butyl N-methyl-L-valinate.
« Final Deprotection (if required for specific applications):
o The Cbz group can be removed via hydrogenolysis (e.g., using H2 gas with a Palladium on carbon catalyst) to yield the final product, Tert-butyl N

Applications in Research and Drug Development

The utility of Tert-butyl N-methyl-L-valinate stems from the combined benefits of its N-methyl and tert-butyl ester moieties.
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1. Enhancing Peptide Stability and Permeability: The primary application is as a building block in solid-phase peptide synthesis (SPPS).[3] The N-met
half-life for the resulting peptide therapeutic. The N-methylation also disrupts the hydrogen-bonding network of the peptide backbone, which can redu

Standard Peptide

Amide N-H Bond

G—th H-Bonding Capacit)a (Susceptible

Click to do
Caption: Impact of N-methylation on key peptide properties leading to improved pharmacokinetics.
2. As a Chiral Intermediate: Beyond peptides, it serves as a valuable chiral intermediate in the synthesis of complex small molecule pharmaceuticals.

3. Probing Protein-Ligand Interactions: The tert-butyl group provides a unique and powerful probe for Nuclear Magnetic Resonance (NMR) spectrosc
be used to study protein-ligand binding, as intermolecular Nuclear Overhauser Effects (NOEs) can be observed between the ligand's tert-butyl group

Spectroscopic Data and Characterization
Characterization of Tert-butyl N-methyl-L-valinate is essential for confirming its identity and purity.
* 1H NMR Spectroscopy: The proton NMR spectrum is highly characteristic. Key expected signals include:
o Asinglet at approximately 6 1.4-1.5 ppm, integrating to 9 protons, corresponding to the tert-butyl ester group.[15]
o Asinglet for the N-methyl group.
o Multiplets for the valine side chain protons (CH and two CHs groups), typically appearing more upfield. The diastereotopic methyl groups of the v
o Asignal for the alpha-proton (a-H).
* 13C NMR Spectroscopy: The carbon spectrum will show distinct signals for:
o The quaternary carbon of the tert-butyl group (around & 80-82 ppm).

o The three equivalent methyl carbons of the tert-butyl group (around & 28 ppm).[15]

o

The N-methyl carbon.

o

The carbonyl carbon of the ester.

o

The carbons of the valine side chain (a-C, B-C, and two y-C).[16]

e Mass Spectrometry (MS): Electrospray ionization mass spectrometry (ESI-MS) would typically show a prominent ion corresponding to the protonat

Safety, Handling, and Storage
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As with any chemical reagent, proper safety protocols must be followed when handling Tert-butyl N-methyl-L-valinate.

Hazard Identification: This compound may be associated with the following hazards:

o H302: Harmful if swallowed.[10]

o

H315: Causes skin irritation.[10]

o

H319: Causes serious eye irritation.[10]

o

H335: May cause respiratory irritation.[10]

Precautionary Measures:

o Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses with side shields, chemical-resistant gloves, and a lab co
o Handling: Use in a well-ventilated area or under a chemical fume hood to avoid inhalation of vapors.[17] Avoid contact with skin, eyes, and clothi
o First Aid: In case of eye contact, rinse immediately with plenty of water for at least 15 minutes.[19] For skin contact, wash off immediately with sc
Storage:

o Store in a tightly closed container in a cool, dry place.[17][19]

o Recommended storage is often refrigerated or at -15°C to ensure long-term stability.[8][9]
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' Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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